Cas no 69399-79-7 (3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride)

• Product Name: 3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride
• CAS No: 69399-79-7
• MF: C₁₁H₆Cl₂FNO₂
• MW: 274.075244426727
• MDL: MFCD00055650
• CID: 58970
• PubChem ID: 2736581
• Update Time: 2025-10-24

3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride
• 3-(2-Chloro-6-Fluorophenyl)-5-Methylis
• 3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYLISOXAZOLE-4-CARBONYL CHL
• 3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride
• 3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride
• 3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYL ISOXAZOLE-4-CARBONYL CHLORIDE
• 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazol-4-oyl chloride
• 93Q1R37JBY
• Fcimic chloride
• 3-(2-Chloro-6-fluorophenyl)5-methylisoxaz-4-oyl chloride
• 3-(2-chloro-6-fluorophenyl)-5-methylisoxaz-4-oyl chloride
• NS00062402
• SR-01000944787-1
• UNII-93Q1R37JBY
• 3-(2-chloro-6-fluoro-phenyl)-5-methylisoxazole-4-carbonyl chloride
• NCGC00253745-01
• 3-(6-chloro-2-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride
• SCHEMBL1065677
• BCP19466
• Fcmic chloride
• 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole4-carbonyl chloride
• SR-01000944787
• 3-(6-chloro-2-fluorophenyl)-5-methylisoxazole4-carbonyl chloride
• 3-(2-chloranyl-6-fluoranyl-phenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride
• FT-0613537
• W-104628
• EINECS 273-987-0
• 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarbonyl chloride
• 69399-79-7
• AKOS000121250
• DTXSID40219518
• 4-Isoxazolecarbonyl chloride, 3-(2-chloro-6-fluorophenyl)-5-methyl-
• MFCD00055650
• AS-40172
• AC-10858
• A836477
• BP-10349

• MDL： MFCD00055650
• Inchi： 1S/C11H6Cl2FNO2/c1-5-8(11(13)16)10(15-17-5)9-6(12)3-2-4-7(9)14/h2-4H,1H3
• InChI Key： XJCUKCOLGJDGGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(=O)Cl)=C(C)ON=1)F
• BRN： 6867336

Computed Properties

• Exact Mass: 272.97600
• Monoisotopic Mass: 272.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.445
• Melting Point: 48-52 ºC
• Boiling Point: 368.3±42.0 °C at 760 mmHg
• Flash Point: 176.5±27.9 °C
• PSA: 43.10000
• LogP: 3.82150
• Sensitiveness: Moisture Sensitive
• Solubility: React with water.

3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501a
• Hazardous Material transportation number：3261
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45-S26/36/37/39/45-S20
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride

Research Brief on 3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride (CAS: 69399-79-7): Recent Advances and Applications

3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride (CAS: 69399-79-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride as a precursor for the synthesis of isoxazole-based kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against several tyrosine kinases, which are implicated in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in improved selectivity and efficacy.

In another groundbreaking study (Nature Communications, 2024), the compound was utilized in the development of a new class of antimicrobial agents. The researchers synthesized a series of isoxazole-4-carboxamide derivatives, which showed remarkable activity against multidrug-resistant bacterial strains. The study emphasized the role of the chloro-fluoro-phenyl moiety in enhancing the compounds' binding affinity to bacterial targets, thereby overcoming resistance mechanisms.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride production. A paper in Organic Process Research & Development (2023) described a novel catalytic method that reduces the need for hazardous reagents and minimizes waste generation. This environmentally friendly approach aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Furthermore, the compound's potential in agrochemical applications has been explored in a study published in Pest Management Science (2024). The research team developed a series of isoxazole-based herbicides, demonstrating that 3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride derivatives exhibit selective herbicidal activity with minimal environmental impact. These findings open new avenues for the design of safer and more effective crop protection agents.

In conclusion, 3-(2-chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride continues to be a versatile and valuable building block in chemical biology and drug discovery. Its applications span across multiple therapeutic areas, including oncology, infectious diseases, and agriculture. Future research should focus on further optimizing its derivatives for enhanced bioactivity and exploring its potential in emerging fields such as targeted drug delivery and precision medicine.